Cas no 220001-08-1 ((E)-N-[2,6-Di(propan-2-yl)phenyl]-1-(quinolin-2-yl)methanimine)

• Product Name: (E)-N-[2,6-Di(propan-2-yl)phenyl]-1-(quinolin-2-yl)methanimine
• CAS No: 220001-08-1
• MF: C₂₂H₂₄N₂
• MW: 316.439365386963
• CID: 2836202
• PubChem ID: 57291973
• Update Time: 2025-04-21

(E)-N-[2,6-Di(propan-2-yl)phenyl]-1-(quinolin-2-yl)methanimine Chemical and Physical Properties

Names and Identifiers

• DTXSID70720763
• 2,6-Diisopropyl-N-[(Z)-quinolin-2-ylmethylidene]aniline
• (E)-N-[2,6-Di(propan-2-yl)phenyl]-1-(quinolin-2-yl)methanimine
• DS-018800
• 220001-08-1
• 2,6-Diisopropyl-N-(quinolin-2-ylmethylene)aniline
• SCHEMBL14821740

• Inchi： 1S/C22H24N2/c1-15(2)19-9-7-10-20(16(3)4)22(19)23-14-18-13-12-17-8-5-6-11-21(17)24-18/h5-16H,1-4H3/b23-14+
• InChI Key： OLRCJCNSYVAKAU-OEAKJJBVSA-N
• SMILES： N(=C/C1C=CC2C=CC=CC=2N=1)\C1C(=CC=CC=1C(C)C)C(C)C

Computed Properties

• Exact Mass: 316.193948774Da
• Monoisotopic Mass: 316.193948774Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 25.3Ų